Cas no 69904-12-7 (2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI))

69904-12-7 structure
Product name:2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI)
2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI)
- 7-amino-3-methoxy-1H-quinoxalin-2-one
- 7-AMINO-3-METHOXYQUINOXALIN-2(1H)-ONE
- 7-Amino-3-methoxyquinoxalin-2-ol
- DTXSID30668374
- 69904-12-7
- DB-269072
- 2(1H)-QUINOXALINONE, 7-AMINO-3-METHOXY-
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- Inchi: InChI=1S/C9H9N3O2/c1-14-9-8(13)11-7-4-5(10)2-3-6(7)12-9/h2-4H,10H2,1H3,(H,11,13)
- InChI Key: VYWPOOWGUIAQCI-UHFFFAOYSA-N
- SMILES: COC1=NC2=C(C=C(C=C2)N)NC1=O
Computed Properties
- Exact Mass: 191.069476538g/mol
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 76.7Ų
2(1H)-Quinoxalinone,7-amino-3-methoxy-(9CI) Related Literature
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Zhiliang Cheng,Ajlan Al Zaki,Ian W. Jones,Henry K. Hall, Jr.,Craig A. Aspinwall,Andrew Tsourkas Chem. Commun., 2014,50, 2502-2504
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